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Compound of Interest

Compound Name: Triethyl orthobenzoate

Cat. No.: B167694 Get Quote

An In-Depth Technical Guide to Triethyl Orthobenzoate

For researchers, scientists, and drug development professionals, understanding the chemical

properties and applications of reagents is paramount. This guide provides a comprehensive

overview of triethyl orthobenzoate, a versatile compound used in various synthetic

applications, including pharmaceutical development.

Core Molecular Data
Triethyl orthobenzoate is an orthoester characterized by a central carbon atom bonded to a

phenyl group and three ethoxy groups.
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Property Value Source

Molecular Formula C₁₃H₂₀O₃[1][2][3] C₆H₅C(OC₂H₅)₃[4]

Molecular Weight 224.30 g/mol [4]

CAS Number 1663-61-2[1][2][4]

Appearance
Colorless to almost colorless

clear liquid
[5]

Density 0.991 g/mL at 25 °C[1][3][4]

Boiling Point 239-241 °C[3][4]

Flash Point 97 °C[1][4]

Refractive Index n20/D 1.472[4]

Synthesis of Triethyl Orthobenzoate
A common method for the synthesis of triethyl orthobenzoate involves the reaction of ethyl

benzoate with a suitable catalyst. The following experimental protocol details a high-yield

synthesis method.

Experimental Protocol: Synthesis from Ethyl Benzoate
Objective: To synthesize triethyl orthobenzoate from ethyl benzoate with high conversion and

yield.

Materials:

Ethyl benzoate (1.50 g, 10 mmol)

n-Hexadecane (0.1 g, internal standard)

Boron trifluoride etherate solution (0.068 g BF₃, 1 mmol, in 7.40 g ether)

50 ml stainless steel autoclave with a magnetic stir bar

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.biosynth.com/p/FT75374/1663-61-2-triethyl-orthobenzoate
https://www.fishersci.ca/shop/products/triethyl-orthobenzoate-97-acros-organics-2/p-3213274
https://www.guidechem.com/dictionary/en/1663-61-2.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/75570
https://www.sigmaaldrich.com/HK/zh/product/aldrich/75570
https://www.biosynth.com/p/FT75374/1663-61-2-triethyl-orthobenzoate
https://www.fishersci.ca/shop/products/triethyl-orthobenzoate-97-acros-organics-2/p-3213274
https://www.sigmaaldrich.com/HK/zh/product/aldrich/75570
https://www.tcichemicals.com/IN/en/p/T3070
https://www.biosynth.com/p/FT75374/1663-61-2-triethyl-orthobenzoate
https://www.guidechem.com/dictionary/en/1663-61-2.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/75570
https://www.guidechem.com/dictionary/en/1663-61-2.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/75570
https://www.biosynth.com/p/FT75374/1663-61-2-triethyl-orthobenzoate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/75570
https://www.sigmaaldrich.com/HK/zh/product/aldrich/75570
https://www.benchchem.com/product/b167694?utm_src=pdf-body
https://www.benchchem.com/product/b167694?utm_src=pdf-body
https://www.benchchem.com/product/b167694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To the 50 ml stainless steel autoclave equipped with a magnetic stir bar, add ethyl benzoate

(1.50 g), n-hexadecane (0.1 g), and the boron trifluoride in ether solution (7.40 g).[6][7]

Seal the autoclave and heat the reaction mixture to 110 °C.[6][7]

Maintain the temperature and stir the reaction for 6.0 hours.[6][7]

After the reaction is complete, cool the autoclave to 0-5 °C.[6][7]

Analyze the resulting sample by gas chromatography to determine the conversion rate and

yield.

Expected Results:

Conversion rate of ethyl benzoate: 98%[6][7]

Yield of triethyl orthobenzoate: 95%[6][7]

Reactants
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Synthesis workflow for triethyl orthobenzoate.

Applications in Drug Development and Organic
Synthesis
Triethyl orthobenzoate serves as a valuable reagent in organic chemistry, particularly in the

synthesis of heterocyclic compounds, which are core structures in many pharmaceutical
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agents.[8] It can act as a protecting group for alcohols and is used in various condensation

reactions.[9]

Some literature suggests that triethyl orthobenzoate itself may have biological activity, having

been shown to inhibit the proliferation of endothelial cells in culture, making it a tool for studying

such processes.[1] Its role as a synthetic intermediate, however, is more widely documented.

For instance, orthoesters like trimethyl orthobenzoate are used as intermediates for drugs such

as nintedanib, which is used to treat idiopathic pulmonary fibrosis.[10] The versatility of

orthoesters in creating complex molecules underscores their importance for drug development

professionals.[9][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167694#triethyl-orthobenzoate-molecular-weight-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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